Cas no 29589-99-9 (CITRICACID,DIOCTADECYLESTER)

• Product Name: CITRICACID,DIOCTADECYLESTER
• CAS No: 29589-99-9
• MF: C₄₂H₇₉O₇
• MW: 696.072474718094
• CID: 240459
• PubChem ID: 57450350
• Update Time: 2025-04-19

CITRICACID,DIOCTADECYLESTER Chemical and Physical Properties

Names and Identifiers

• CITRICACID,DIOCTADECYLESTER
• 1,2,3-pro<wbr>
• 3-Hydroxy<wbr>
• LogP
• 29589-99-9
• DTXSID801021637

• Inchi： 1S/C42H80O7/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-48-39(43)37-42(47,41(45)46)38-40(44)49-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h47H,3-38H2,1-2H3,(H,45,46)/p-1
• InChI Key： IMQYZLJIDNYQLX-UHFFFAOYSA-M
• SMILES： O(C(CC(C(=O)[O-])(CC(=O)OCCCCCCCCCCCCCCCCCC)O)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 696.5907
• Monoisotopic Mass: 695.58257985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 49
• Rotatable Bond Count: 40
• Complexity: 696
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 17
• Topological Polar Surface Area: 113Ų

Experimental Properties

• PSA: 110.13